Cas no 2248415-96-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate
• CAS No: 2248415-96-3
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 5810999
• PubChem ID: 165866149
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522849
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate
• 2248415-96-3

• Inchi： 1S/C21H17N3O4/c1-3-17-16(12-22-23(17)18-11-7-4-8-13(18)2)21(27)28-24-19(25)14-9-5-6-10-15(14)20(24)26/h4-12H,3H2,1-2H3
• InChI Key： SKIBODABCSMTIF-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C2C=CC=CC=2C)C=1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248415-96-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248415-96-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core linked to an isoindole derivative, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's carboxylate ester functionality further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate has surged due to their relevance in precision medicine and sustainable agriculture. A growing body of literature highlights its potential as a bioactive scaffold, with studies focusing on its pharmacokinetic properties and structure-activity relationships. This aligns with the broader trend of leveraging computational chemistry and AI-driven drug design to accelerate the identification of promising candidates. The compound's CAS No. 2248415-96-3 serves as a critical identifier in global databases, facilitating collaborative research and regulatory compliance.

From a synthetic perspective, the isoindole-1,3-dione moiety in this compound is particularly noteworthy. It is a common motif in fluorescent dyes and organic electronics, sparking interest in its potential for material science applications. Additionally, the 2-methylphenyl substituent introduces steric and electronic effects that can fine-tune the compound's interactions with biological targets. These attributes make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate a subject of ongoing investigations in medicinal chemistry and catalysis.

The compound's relevance extends to green chemistry initiatives, where researchers are exploring eco-friendly synthesis routes. For instance, recent studies have investigated microwave-assisted synthesis and biocatalytic methods to produce derivatives of this compound with reduced environmental impact. This aligns with the increasing consumer and regulatory focus on sustainable chemical production. Furthermore, its potential as a lead compound in crop protection formulations has attracted attention from the agrochemical sector, particularly in the context of resistance management strategies.

Analytical characterization of CAS No. 2248415-96-3 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are essential for verifying purity and elucidating structural features, which are critical for both research and industrial applications. The compound's thermal stability and solubility profile are also key parameters under investigation, as they influence its formulation and delivery in potential end-use scenarios.

In the context of intellectual property, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(2-methylphenyl)-1H-pyrazole-4-carboxylate has been the subject of several patent applications, reflecting its commercial potential. Innovations in its derivatization and application methods continue to emerge, driven by the need for novel solutions in personalized therapeutics and smart materials. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.